Cas no 396720-67-5 (N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-nitrobenzamide)

• Product Name: N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-nitrobenzamide
• CAS No: 396720-67-5
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6019935
• PubChem ID: 4321115
• Update Time: 2025-10-23

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-nitrobenzamide
• N-(2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-4-nitrobenzamide
• Benzamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-nitro-
• SR-01000445101-1
• N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide
• N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-nitrobenzamide
• 396720-67-5
• AKOS024599646
• N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide
• Oprea1_680387
• EU-0039525
• SR-01000445101
• F0778-0100

• Inchi： 1S/C20H18N4O3S/c1-12-3-8-18(13(2)9-12)23-19(16-10-28-11-17(16)22-23)21-20(25)14-4-6-15(7-5-14)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key： GQGQDJVREXKBRW-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2C)N=C2CSCC2=1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 550.1±50.0 °C(Predicted)
• pka: 11.16±0.20(Predicted)

Additional information on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-nitrobenzamide

N-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-4-Nitrobenzamide: A Comprehensive Overview

N-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-4-Nitrobenzamide is a complex organic compound with the CAS registry number 396720-67-5. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a thienopyrazole ring system and a benzamide moiety. The molecule's structure is further modified by the presence of a 4-nitro group on the benzene ring and a 2,4-dimethylphenyl substituent on the thienopyrazole ring. These structural elements contribute to its potential applications in various fields of chemistry and materials science.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity. Such advancements underscore the compound's significance in modern organic chemistry research.

The thienopyrazole ring system in this compound is known for its stability and versatility in forming hydrogen bonds and π-π interactions. These properties make it an attractive candidate for applications in drug design and materials science. In particular, the compound has shown potential as a building block for developing novel pharmaceutical agents targeting specific biological pathways.

Recent research has focused on evaluating the compound's biological activity in vitro and in vivo models. Studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This suggests that it could be a lead compound for developing anti-inflammatory drugs or other therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The presence of electron-withdrawing groups like the nitrobenzamide moiety enhances the molecule's conjugation and redox characteristics. These properties make it a promising candidate for use in organic electronics and optoelectronic devices.

From an environmental perspective, researchers have examined the compound's biodegradation potential under various conditions. Initial findings indicate that it undergoes slow degradation in aqueous environments, highlighting the need for further studies to assess its long-term environmental impact.

In conclusion, N-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-4-Nitrobenzamide (CAS No: 396720-67-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features and promising biological and electronic properties position it as a valuable asset in both academic research and industrial development.